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Compound Name: SHP836

Cat. No.: B610829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

lentiviral vectors to express the protein tyrosine phosphatase SHP2. These tools are essential

for studying the function of SHP2 in cellular signaling and for characterizing the efficacy of

allosteric inhibitors such as SHP099.

Introduction

Src homology region 2-containing protein tyrosine phosphatase 2 (SHP2), encoded by the

PTPN11 gene, is a critical non-receptor protein tyrosine phosphatase that plays a pivotal role in

various cellular processes.[1] SHP2 is a key component of the RAS-ERK signaling pathway,

which is crucial for cell proliferation, differentiation, and survival.[2][3][4] Dysregulation of SHP2

activity, often through gain-of-function mutations, is implicated in several human cancers,

including leukemia, lung cancer, and breast cancer, making it a compelling target for cancer

therapy.[1][3][4]

SHP099 is a highly potent and selective, orally bioavailable small-molecule inhibitor that targets

SHP2 through an allosteric mechanism.[4][5] It stabilizes SHP2 in an auto-inhibited

conformation, thereby blocking its downstream signaling.[4][6] Lentiviral-mediated expression

of SHP2 is a powerful technique to create stable cell lines that either overexpress wild-type or

mutant forms of SHP2.[7][8] These models are invaluable for elucidating the biological

functions of SHP2, investigating mechanisms of drug resistance, and evaluating the

therapeutic potential of inhibitors like SHP099.[1]
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Signaling Pathways and Experimental Workflow
The diagrams below illustrate the SHP2 signaling pathway and a typical experimental workflow

for studying SHP2 and its inhibitors using a lentiviral system.
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Vector Preparation

Virus Production

Cell Line Generation

Functional Assays

1. Clone SHP2 cDNA
into Lentiviral Vector

2. Prepare Plasmids:
- Transfer (SHP2)

- Packaging (e.g., psPAX2)
- Envelope (e.g., pMD2.G)

3. Co-transfect HEK293T
Packaging Cells

4. Harvest Viral
Supernatant (48-72h)

5. Transduce Target Cells
(+ Polybrene)

6. Select Stable Cells
(e.g., with Puromycin)

7. Expand & Validate
SHP2 Expression (WB)

8. Treat Cells
with SHP099

9. Perform Assays:
- Proliferation (MTT)

- Signaling (p-ERK WB)
- Target Engagement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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